Cas no 86620-18-0 (Butyl 4-(Piperazin-1-yl)benzoate)

Butyl 4-(Piperazin-1-yl)benzoate is a synthetic organic compound featuring a benzoate ester core substituted with a piperazine moiety. This structure imparts versatility in pharmaceutical and chemical applications, particularly as an intermediate in drug synthesis. The butyl ester group enhances solubility in organic solvents, facilitating reactions in non-polar media, while the piperazine ring offers a reactive site for further functionalization. Its stability under standard conditions and well-defined reactivity make it suitable for use in medicinal chemistry, such as in the development of bioactive molecules. The compound's balanced lipophilicity and synthetic accessibility contribute to its utility in research and industrial settings.

Butyl 4-(Piperazin-1-yl)benzoate structure

86620-18-0 structure

Product name:Butyl 4-(Piperazin-1-yl)benzoate

CAS No:86620-18-0

MF:C₁₅H₂₂N₂O₂

MW:262.347

MDL:MFCD06641472

CID:2196559

PubChem ID:1580057

Butyl 4-(Piperazin-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

- 4-(1-Piperazinyl)benzoic acid butyl ester
- butyl 4-piperazin-1-ylbenzoate
- BUTYL 4-(PIPERAZIN-1-YL)BENZOATE
- DTXSID10364488
- butyl 4-(1-piperazinyl)benzoate
- 86620-18-0
- AKOS002354015
- n-butyl 4-(piperazin-1-yl)-benzoate
- MFCD06641472
- butyl4-(piperazin-1-yl)benzoate
- GGNSRHOIMAWQRI-UHFFFAOYSA-N
- SCHEMBL3918577
- 4-Piperazin-1-yl-benzoic acid butyl ester
- AS-871/15540220
- Butyl 4-(Piperazin-1-yl)benzoate
- MDL： MFCD06641472
- Inchi： InChI=1S/C15H22N2O2/c1-2-3-12-19-15(18)13-4-6-14(7-5-13)17-10-8-16-9-11-17/h4-7,16H,2-3,8-12H2,1H3
- InChI Key： GGNSRHOIMAWQRI-UHFFFAOYSA-N

Computed Properties

Exact Mass: 262.168127949Da
Monoisotopic Mass: 262.168127949Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 6
Complexity: 269
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 41.6Å²
XLogP3: 3.4

Butyl 4-(Piperazin-1-yl)benzoate Security Information

Signal Word：warning
Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Butyl 4-(Piperazin-1-yl)benzoate Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
TRC	B491088-5mg	Butyl 4-(Piperazin-1-yl)benzoate	86620-18-0		5mg	$ 65.00	2022-06-01
TRC	B491088-2.5mg	Butyl 4-(Piperazin-1-yl)benzoate	86620-18-0		2.5mg	$ 50.00	2022-06-01
TRC	B491088-25mg	Butyl 4-(Piperazin-1-yl)benzoate	86620-18-0		25mg	$ 115.00	2022-06-01
OTAVAchemicals	7018780034-100MG	butyl 4-(piperazin-1-yl)benzoate	86620-18-0	95%	100MG	$92	2023-07-08
OTAVAchemicals	7018780034-250MG	butyl 4-(piperazin-1-yl)benzoate	86620-18-0	95%	250MG	$129	2023-07-08